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An In-depth Technical Guide to (R)-Methyl piperidine-3-carboxylate

Introduction

(R)-Methyl piperidine-3-carboxylate is a chiral heterocyclic compound of significant interest in
the pharmaceutical and medicinal chemistry sectors. As a derivative of piperidine, one of the
most important synthetic fragments in drug design, it serves as a crucial building block for a
wide array of complex molecules.[1][2] Its structural relationship to (R)-nipecotic acid, a potent
inhibitor of y-aminobutyric acid (GABA) uptake, underscores its relevance in the development
of therapeutics targeting the central nervous system.[3] This technical guide provides a
comprehensive overview of the physical and chemical properties, synthesis, characterization,
and applications of (R)-Methyl piperidine-3-carboxylate, tailored for researchers, scientists,
and professionals in drug development.

Physical and Chemical Properties

(R)-Methyl piperidine-3-carboxylate is typically a colorless to light yellow liquid under
standard conditions.[4] It is soluble in common organic solvents such as ethanol, acetone, and
dichloromethane, but has poor solubility in water. For long-term storage, it is recommended to
keep the compound in a dark, inert atmosphere, and under refrigeration at temperatures of
-20°C to 4°C.[4]
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Table 1: Physical Properties of (R)-Methyl piperidine-3-
carboxylate

Property Value Reference
Molecular Formula C7H13NO:2 [41[5]
Molecular Weight 143.18 g/mol [41[5]
Appearance Colorless to light yellow liquid [4]
Boiling Point 193.8 °C at 760 mmHg [4]
Density ~1.021 g/cm?3 (Predicted) [4]
pKa 9.28 £ 0.10 (Predicted) [41[6]
InChi Key BCDBHIAXYFPJCT-

ZCFIWIBFSA-N
CAS Number 164323-85-7

Reactivity and Chemical Profile

The chemical behavior of (R)-Methyl piperidine-3-carboxylate is dictated by its two primary
functional groups: a secondary amine within the piperidine ring and a methyl ester at the C3-
position. The secondary amine is nucleophilic and can undergo various reactions such as N-
alkylation, N-acylation, and protection with groups like tert-butyloxycarbonyl (Boc).[7][8] The
methyl ester group can be hydrolyzed under basic conditions to yield the corresponding
carboxylic acid, (R)-piperidine-3-carboxylic acid.[9] The N-Boc protected variant of this
compound is noted for its high reactivity while maintaining stability under various reaction
conditions, making it a versatile intermediate in multi-step syntheses.[8]
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Charge flask with Pyridine
Precursor and Acetic Acid
Add PtO: Catalyst
Purge with H2 Gas
Stir under Hz pressure
(16-24h at RT)
Filter to remove Catalyst
Concentrate under
Reduced Pressure
DCM/NaHCOs Wash

Dry (MgSOa4) & Concentrate
Purify via Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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